Cas no 6662-87-9 (4,5-dichloro-2,1,3-benzothiadiazole)
6662-87-9 structure
Product Name:4,5-dichloro-2,1,3-benzothiadiazole
CAS No:6662-87-9
MF:C6H2Cl2N2S
MW:205.064477443695
CID:964304
PubChem ID:305682
Update Time:2025-04-19
4,5-dichloro-2,1,3-benzothiadiazole Chemical and Physical Properties
Names and Identifiers
-
- 4,5-dichloro-2,1,3-benzothiadiazole
- 4,5-Dichlor-2,1,3-benzothiadiazol
- 4,5-Dichlor-benz< 2,1,3> thiadiazol
- 4,5-Dichlor-benzo[1,2,5]thiadiazol
- 4,5-dichloro-benzo[1,2,5]thiadiazole
- AC1L77DB
- NSC202720
- 6662-87-9
- DTXSID20308217
- 4,5-dichlorobenzo[c][1,2,5]thiadiazole
- NSC-202720
-
- Inchi: 1S/C6H2Cl2N2S/c7-3-1-2-4-6(5(3)8)10-11-9-4/h1-2H
- InChI Key: KIVCXURCZYKYDK-UHFFFAOYSA-N
- SMILES: ClC1=C(C=CC2C1=NSN=2)Cl
Computed Properties
- Exact Mass: 203.93176
- Monoisotopic Mass: 203.932
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 0
- Complexity: 158
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 54A^2
- XLogP3: 3
Experimental Properties
- Density: 1.662
- Boiling Point: 288°C at 760 mmHg
- Flash Point: 128°C
- Refractive Index: 1.714
- PSA: 25.78
- LogP: 2.99810
4,5-dichloro-2,1,3-benzothiadiazole Related Literature
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David White,Sean R. Stowell Biomater. Sci., 2017,5, 463-474
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Ivor Lončarić Phys. Chem. Chem. Phys., 2015,17, 9436-9445
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J. Xu,T. J. Carrocci,A. A. Hoskins Chem. Commun., 2016,52, 549-552
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Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
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Chung-Sung Yang,Mong-Shian Shih,Fang-Yi Chang New J. Chem., 2006,30, 729-735
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